![molecular formula C13H18N2OS B7509415 (6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone](/img/structure/B7509415.png)
(6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone, also known as ML352, is a small molecule compound that has been studied for its potential use in treating various diseases. In
Mechanism of Action
The mechanism of action of (6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone involves its ability to target and inhibit NMT1, a protein that is involved in the regulation of various cellular processes, including cell growth and differentiation. By inhibiting NMT1, this compound can prevent the growth and proliferation of cancer cells and protect neurons from damage in neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease research, this compound has been shown to improve memory and cognitive function by reducing the accumulation of beta-amyloid plaques in the brain. In Parkinson's disease research, this compound has been shown to protect neurons from damage by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
(6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone has several advantages for lab experiments, including its small size, ease of synthesis, and specificity for NMT1. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to determine its efficacy in treating various diseases.
Future Directions
There are several future directions for research on (6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone, including:
1. Further studies to determine the efficacy of this compound in treating various types of cancer, including breast cancer, lung cancer, and prostate cancer.
2. Studies to determine the potential use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy.
3. Further studies to determine the efficacy of this compound in treating other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis (ALS).
4. Studies to determine the potential use of this compound in combination with other drugs for the treatment of neurodegenerative diseases.
5. Development of novel formulations of this compound for improved drug delivery and efficacy.
In conclusion, this compound is a small molecule compound that has shown promising results in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Further research is needed to determine its efficacy and potential use in combination with other drugs for the treatment of these diseases.
Synthesis Methods
The synthesis of (6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone involves a multi-step process that starts with the reaction of 3-acetylpyridine with propanethiol to form 3-(propan-2-ylsulfanyl)pyridine. This intermediate is then reacted with 1-pyrrolidinemethanamine to produce this compound. The final product is obtained through purification by column chromatography.
Scientific Research Applications
(6-Propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting a specific protein called N-myristoyltransferase 1 (NMT1). In Alzheimer's disease research, this compound has been shown to improve memory and cognitive function in mice models. In Parkinson's disease research, this compound has been shown to protect neurons from damage and improve motor function in mice models.
Properties
IUPAC Name |
(6-propan-2-ylsulfanylpyridin-3-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2OS/c1-10(2)17-12-6-5-11(9-14-12)13(16)15-7-3-4-8-15/h5-6,9-10H,3-4,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZZTBUIVVGDLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=NC=C(C=C1)C(=O)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.